Cas no 1104606-44-1 (2-chloro-1-(5-fluoropyridin-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(5-fluoropyridin-2-yl)ethan-1-one
• CAS No: 1104606-44-1
• MF: C₇H₅ClFNO
• MW: 173.572104215622
• MDL: MFCD17169899
• CID: 1098855
• PubChem ID: 57512939
• Update Time: 2025-11-01

2-chloro-1-(5-fluoropyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-fluoro-2-pyridinyl)-Ethanone
• 2-Chloro-1-(5-fluoro-2-pyridyl)ethanone
• 2-Chloracetamido-5-aethyl-1,3,4-thiadiazol
• 2-chloroacetyl-5-ethyl-1,3,4-thiadiazole
• 2-chloroacetyl-5-fluoropyridine
• 2-Chloroacetylamino-5-ethyl-1,3,4-thiadiazole
• Ethanone, 2-chloro-1-(5-fluoro-2-pyridinyl)-
• 2-chloro-1-(5-fluoropyridin-2-yl)ethanone
• 2-chloro-1-(5-fluoro-2-pyridinyl)Ethanone
• QSLVDXVEJNXOKD-UHFFFAOYSA-N
• TRA0025357
• SY031219
• 2-chloro-1-(5-fluoropyridin-2-yl)ethan-1-one
• A894897
• MFCD17169899
• SCHEMBL1741577
• CS-11837
• DB-057904
• AC1560
• SB53720
• CS-0441130
• AKOS017518098
• 1104606-44-1

• MDL： MFCD17169899
• Inchi： 1S/C7H5ClFNO/c8-3-7(11)6-2-1-5(9)4-10-6/h1-2,4H,3H2
• InChI Key： QSLVDXVEJNXOKD-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CN=1)F)=O

Computed Properties

• Exact Mass: 173.00400
• Monoisotopic Mass: 173.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 1.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.337±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 244.4±25.0 ºC (760 Torr),
• Flash Point: 101.6±23.2 ºC,
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 29.96000
• LogP: 1.64220
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-chloro-1-(5-fluoropyridin-2-yl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(5-fluoropyridin-2-yl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(5-Fluoropyridin-2-yl)ethan-1-one (CAS No. 1104606-44-1)

2-Chloro-1-(5-fluoropyridin-2-yl)ethan-1-one (CAS No. 1104606-44-1) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a fluoropyridinyl ketone, has garnered attention due to its unique structural properties and versatility in organic synthesis. Researchers frequently explore its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular formula (C₇H₅ClFNO) and precise molecular weight (173.57 g/mol) make it a valuable intermediate in modern synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-chloro-1-(5-fluoropyridin-2-yl)ethan-1-one has surged, driven by their enhanced bioavailability and metabolic stability. This aligns with the growing trend of fluorine in drug design, a topic widely discussed in medicinal chemistry forums and pharmaceutical webinars. Users often search for terms such as "fluoropyridine synthesis" or "halogenated ketone applications", reflecting the compound's relevance in cutting-edge research. Its CAS registry number (1104606-44-1) is frequently queried in chemical databases, underscoring its importance in academic and industrial settings.

The compound's structural motif features a chloroacetyl group attached to a 5-fluoropyridine ring, enabling diverse nucleophilic substitution reactions. This characteristic makes it a preferred choice for constructing heterocyclic scaffolds, a hot topic in organic synthesis optimization. Discussions on platforms like ResearchGate and PubMed often highlight its role in cross-coupling reactions and catalysis studies. Additionally, its physicochemical properties, such as solubility in common organic solvents, are critical for high-throughput screening workflows.

From an SEO perspective, keywords like "buy 2-chloro-1-(5-fluoropyridin-2-yl)ethan-1-one" or "CAS 1104606-44-1 supplier" are trending among chemical procurement specialists. The compound's safety data and handling protocols are also frequently searched, emphasizing the need for clear technical documentation. Its compatibility with green chemistry principles is another emerging focus, as industries prioritize sustainable synthesis routes.

In summary, 2-chloro-1-(5-fluoropyridin-2-yl)ethan-1-one represents a pivotal chemical intermediate with broad utility. Its integration into drug development pipelines and material science continues to inspire innovation, making it a staple in contemporary research. For those exploring fluorinated heterocycles or specialty chemicals, this compound offers a compelling case study in molecular design and application diversity.